5-{[1-(4-chlorobenzyl)-1H-indol-3-yl]methylene}-1-(2-fluorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• Molecular Formula: C26H17ClFN3O2S
• Molecular Weight: 489.9 g/mol
• IUPAC Name: (5E)-5-[[1-[(4-chlorophenyl)methyl]indol-3-yl]methylidene]-1-(2-fluorophenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C26H17ClFN3O2S/c27-18-11-9-16(10-12-18)14-30-15-17(19-5-1-3-7-22(19)30)13-20-24(32)29-26(34)31(25(20)33)23-8-4-2-6-21(23)28/h1-13,15H,14H2,(H,29,32,34)/b20-13+
• InChI Key: RYJMJDQKYYVUAV-DEDYPNTBSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CN2CC3=CC=C(C=C3)Cl)/C=C/4\C(=O)NC(=S)N(C4=O)C5=CC=CC=C5F
• SMILES: C1=CC=C2C(=C1)C(=CN2CC3=CC=C(C=C3)Cl)C=C4C(=O)NC(=S)N(C4=O)C5=CC=CC=C5F

Description

5-{[1-(4-chlorobenzyl)-1H-indol-3-yl]methylene}-1-(2-fluorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione, also known as CBL0137, is a small molecule compound that has shown promise as a potential therapeutic agent in cancer treatment.

Mechanism of Action

The exact mechanism of action of 5-{[1-(4-chlorobenzyl)-1H-indol-3-yl]methylene}-1-(2-fluorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is not fully understood, but it is thought to target multiple pathways involved in cancer cell survival and proliferation. It has been shown to inhibit the activity of heat shock protein 70 (HSP70), a chaperone protein that is overexpressed in many cancers and plays a role in tumor progression. In addition, this compound has been shown to disrupt the function of nucleolin, a protein that is involved in DNA repair and transcription.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in cancer cells. It has been shown to induce DNA damage and inhibit DNA repair, leading to apoptosis in cancer cells. In addition, this compound has been shown to inhibit the expression of genes involved in cell cycle progression and angiogenesis, leading to inhibition of tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of 5-{[1-(4-chlorobenzyl)-1H-indol-3-yl]methylene}-1-(2-fluorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is its potent anti-cancer activity in various preclinical models, making it a promising candidate for further development as a therapeutic agent. However, one limitation is its low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for research on 5-{[1-(4-chlorobenzyl)-1H-indol-3-yl]methylene}-1-(2-fluorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of interest is the identification of biomarkers that can predict response to this compound treatment in cancer patients. In addition, there is potential for the development of combination therapies that include this compound, as it has been shown to sensitize cancer cells to chemotherapy and radiation therapy. Finally, further research is needed to fully understand the mechanism of action of this compound and identify additional targets for therapeutic intervention.

Synthesis Methods

The synthesis of 5-{[1-(4-chlorobenzyl)-1H-indol-3-yl]methylene}-1-(2-fluorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione involves a multi-step process that begins with the reaction of 4-chlorobenzylamine with indole-3-carboxaldehyde to form an imine intermediate. This intermediate is then reacted with 2-fluorobenzaldehyde to form a Schiff base, which is subsequently reduced to the corresponding amine. The amine is then reacted with thioxodihydro-4,6(1H,5H)-pyrimidinedione to form the final product, this compound.

Scientific Research Applications

5-{[1-(4-chlorobenzyl)-1H-indol-3-yl]methylene}-1-(2-fluorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been shown to have potent anti-cancer activity in various preclinical models, including both solid tumors and hematological malignancies. It has been demonstrated to inhibit tumor growth in vivo and induce apoptosis in cancer cells. In addition, this compound has been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a potential candidate for combination therapy.